(5S)-5-[3-(2-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone

• IUPAC Name: (5R)-5-[3-(2-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• InChI: InChI=1S/C12H9ClFN3O2/c13-8-5-6(14)1-2-7(8)11-16-12(19-17-11)9-3-4-10(18)15-9/h1-2,5,9H,3-4H2,(H,15,18)/t9-/m1/s1
• InChI Key: DANOQOHHBNIDBK-SECBINFHSA-N
• Canonical SMILES: C1CC(=O)NC1C2=NC(=NO2)C3=C(C=C(C=C3)F)Cl
• Isomeric SMILES: C1CC(=O)N[C@H]1C2=NC(=NO2)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C12H9ClFN3O2
• Molecular Weight: 281.67 g/mol

Description

“(5S)-5-[3-(2-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone” is a complex organic compound. It contains a pyrrolidinone ring, which is a common motif in pharmaceuticals and natural products due to its ability to mimic the peptide bond. The compound also features a 1,2,4-oxadiazole ring, which is known for its bioisosteric properties and is often used in drug design. The presence of a 2-chloro-4-fluorophenyl group suggests that this compound might have interesting electronic properties due to the electron-withdrawing nature of the chlorine and fluorine atoms.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a 5-membered pyrrolidinone ring substituted with a 1,2,4-oxadiazole ring at the 5-position. The 1,2,4-oxadiazole ring is further substituted at the 3-position with a 2-chloro-4-fluorophenyl group.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the pyrrolidinone, 1,2,4-oxadiazole, and 2-chloro-4-fluorophenyl groups. Each of these functional groups has distinct reactivity patterns, and their combination in a single molecule could lead to a variety of possible reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar pyrrolidinone and 1,2,4-oxadiazole groups, as well as the halogenated phenyl group, could impact properties such as solubility, melting point, and stability.

Safety and Hazards

Without specific data, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

The unique structure of this compound suggests that it could be of interest in various areas of research, including medicinal chemistry and materials science. Further studies could explore its synthesis, properties, and potential applications.